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Abstract

This technical guide provides a comprehensive overview of the synthetic cooling agent WS5,
also known as N-((ethoxycarbonyl)methyl)-p-menthane-3-carboxamide. It covers the historical
discovery and development of WS5 by Wilkinson Sword in the 1970s, its chemical properties,
and its primary mechanism of action as a potent and selective agonist of the Transient
Receptor Potential Melastatin 8 (TRPM8) ion channel. This document details the compound's
synthesis, presents quantitative data on its cooling intensity and biological activity, and outlines
the signaling pathway associated with its cooling effect. Experimental protocols for key
methodologies are also provided to facilitate further research and development.

Introduction

WSS is a synthetic cooling agent that elicits a cooling sensation, primarily perceived at the roof
of themouth and the back of the tongue, without the characteristic minty aroma of menthol.[1]
Initially developed in the 1970s by Wilkinson Sword, its widespread commercial use was
initially hampered by a bitter aftertaste.[2][3] However, subsequent advancements have led to
the production of a substantially pure form of WS5 that is free from this undesirable attribute.[2]
[3] WS5 is recognized for its high cooling intensity, reported to be several times stronger than
that of the more commonly used cooling agent, WS-3.[1][4]
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History and Discovery

The quest for novel cooling agents that could replicate the cooling sensation of menthol without
its strong odor and volatility led to a significant research program at Wilkinson Sword in the
1970s.[1] This research aimed to develop compounds for use in a variety of consumer
products, from shaving creams to confectionary. This program resulted in the discovery of a
series of p-menthane-3-carboxamide derivatives, including the compound now known as WS5.

Chemical Properties

Property Value Reference

N-((ethoxycarbonyl)methyl)-p-
Chemical Name ( Y Y ] e [3]
menthane-3-carboxamide

WSS5, Ethyl 2-(((1R,2S,5R)-2-
isopropyl-5-

Synonyms Propy [3]
methylcyclohexanecarbonyl)a

mino)acetate

CAS Number 68489-14-5 [3]
Molecular Formula C15H27NOs3 [3]
Molecular Weight 269.38 g/mol [3]
Appearance White crystalline powder [4]

- Practically insoluble in water;
Solubility _ [3]
soluble in ethanol

Mechanism of Action: TRPM8 Agonism

The cooling sensation produced by WS5 is mediated through its action as a potent and
selective agonist of the Transient Receptor Potential Melastatin 8 (TRPM8) channel.[5] TRPM8
is a non-selective cation channel primarily expressed in sensory neurons and is activated by
cold temperatures and cooling agents like menthol.

Quantitative Activity Data
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A key study demonstrated that WS5 robustly activates the TRPM8 channel with an ECso value
of 26 £ 7 uM. This indicates a significantly higher potency compared to menthol, which has a
reported ECso of 196 + 22 uM in the same study. The research also highlighted the selectivity
of WS5 for TRPM8 over other thermo-TRP channels, which is a desirable characteristic for
targeted therapeutic applications.

Compound ECso (uM) for TRPMS8 Activation
WS5 267
Menthol 196 + 22

Signaling Pathway

The activation of the TRPM8 channel by WS5 leads to an influx of cations, primarily Ca2* and
Na™*, into the sensory neuron. This influx causes depolarization of the cell membrane, which, if
it reaches the threshold, triggers an action potential. This nerve impulse is then transmitted to
the brain, where it is interpreted as a sensation of cold.

Click to download full resolution via product page

WS5 activation of the TRPMS8 signaling pathway.

Experimental Protocols
Synthesis of WS5

The synthesis of WS5 is typically achieved through a two-step process starting from I-menthol.
Step 1: Synthesis of p-Menthane-3-carboxylic acid

This intermediate is synthesized from I-menthol via a Grignard reaction. A patent for the
synthesis of a related compound, N-Ethyl-p-menthane-3-carboxamide, describes a similar
initial step.[6]
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o Materials: I-menthol, a chlorinating agent (e.g., thionyl chloride), magnesium turnings, dry
ether, and carbon dioxide (dry ice).

e Procedure:
o Convert I-menthol to I-menthyl chloride using a suitable chlorinating agent.

o Prepare a Grignard reagent by reacting the I-menthyl chloride with magnesium turnings in
dry ether.

o Pour the Grignard reagent over crushed dry ice.

o Acidify the mixture with a dilute acid (e.g., HCI) to protonate the carboxylate and yield p-
menthane-3-carboxylic acid.

o Extract the product with an organic solvent and purify, for example, by distillation or
crystallization.

Step 2: Amidation to form WS5

This step involves the reaction of p-menthane-3-carboxylic acid with glycine ethyl ester.
General protocols for amide synthesis can be adapted for this specific reaction.

o Materials: p-menthane-3-carboxylic acid, glycine ethyl ester hydrochloride, a coupling agent
(e.g., dicyclohexylcarbodiimide (DCC) or thionyl chloride), a non-nucleophilic base (e.g.,
triethylamine), and a suitable solvent (e.g., dichloromethane).

e Procedure using a coupling agent (e.g., DCC):

[e]

Dissolve p-menthane-3-carboxylic acid in a suitable anhydrous solvent.

o

Add the coupling agent (e.g., DCC) and stir for a short period to activate the carboxylic
acid.

o

In a separate flask, neutralize glycine ethyl ester hydrochloride with a base (e.g.,
triethylamine) to obtain the free amine.

o

Add the free glycine ethyl ester to the activated carboxylic acid solution.
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[e]

Allow the reaction to proceed at room temperature until completion.

o

Filter off the byproduct (e.g., dicyclohexylurea if DCC is used).

[¢]

Wash the filtrate with dilute acid and base to remove unreacted starting materials.

[¢]

Dry the organic layer, evaporate the solvent, and purify the crude product (e.g., by column
chromatography or recrystallization) to obtain WS5.

Sensory Evaluation of Cooling Intensity

Sensory panel testing is crucial for quantifying the cooling effect of compounds like WS5.
o Objective: To compare the cooling intensity of WS5 with other cooling agents.
o Panelists: A trained panel of sensory assessors.

e Samples: Solutions of WS5, WS-3, and WS-23 prepared at the same concentration in a
suitable solvent (e.g., ethanol and water mixture). A control solution without any cooling
agent should also be included.

e Procedure:

o

Panelists rinse their mouths with water before tasting each sample.

o A measured amount of each sample is held in the mouth for a specific duration (e.g., 30
seconds) and then expectorated.

o Panelists rate the perceived cooling intensity on a labeled magnitude scale (e.g., from "no
sensation" to "extremely strong cooling").

o A sufficient break with water rinsing is provided between samples to prevent sensory
fatigue and carry-over effects.

o The order of sample presentation should be randomized for each panelist.

o Data Analysis: The collected data can be analyzed using statistical methods (e.g., ANOVA)
to determine significant differences in cooling intensity between the compounds.
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A study using this methodology found the cooling intensity to follow the order: WS-5 > WS-3 >
WS-23.[1]

Applications

The potent and odorless cooling properties of WS5 make it a valuable ingredient in a wide
range of products, including:

o Food and Beverages: Confectionery, chewing gum, and beverages where a cooling
sensation is desired without a mint flavor.

o Personal Care Products: Oral care products (toothpaste, mouthwash), skincare products
(lotions, creams), and shaving products.

o Pharmaceuticals: Potential applications in topical analgesics and other formulations where a
cooling sensation can provide symptomatic relief.

Conclusion

WSS is a significant compound in the field of synthetic cooling agents, offering a potent and
selective means of activating the TRPM8 channel to produce a cooling sensation. Its unique
properties, including high cooling intensity and lack of a minty odor, have led to its use in
various consumer products. The detailed understanding of its mechanism of action and the
availability of synthetic routes provide a solid foundation for further research into its
applications, particularly in the pharmaceutical and drug development sectors. This guide
serves as a comprehensive resource for professionals seeking to understand and utilize the
properties of this fascinating molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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